Cas no 28541-77-7 (4-Bromophenyl beta-D-mannopyranoside)

• Product Name: 4-Bromophenyl beta-D-mannopyranoside
• CAS No: 28541-77-7
• MF: C₁₂H₁₅BrO₆
• MW: 335.147903680801
• CID: 1435006
• Update Time: 2024-08-15

4-Bromophenyl beta-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Bromophenyl beta-D-mannopyranoside
• a-D-Mannopyranoside, 4-bromophenyl
• LogP
• α-D-Mannopyranoside, 4-bromophenyl

• Inchi： 1S/C12H15BrO6/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11+,12+/m1/s1
• InChI Key： XKNTYHQVRMHDHY-GCHJQGSQSA-N
• SMILES： O(C1=CC=C(Br)C=C1)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 334.005
• Monoisotopic Mass: 334.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Density: 1.739
• Boiling Point: 528.688°C at 760 mmHg
• Flash Point: 273.541°C
• Refractive Index: 1.643
• pka: 12.75±0.70(Predicted)